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Introduction

Autocamtide 2, amide is a synthetic peptide that serves as a highly specific and selective
substrate for Calcium/Calmodulin-dependent Protein Kinase Il (CaMKIl).[1][2] Derived from the
autophosphorylation site (Thr286) of the alpha subunit of CaMKIl, this peptide is an
indispensable tool for the accurate measurement of CaMKII activity in various research and
drug discovery applications.[3] Its high selectivity makes it a superior substrate for
differentiating CaMKII activity from that of other kinases such as Protein Kinase A (PKA) and
Protein Kinase C (PKC).[3] This guide provides an in-depth overview of the fundamental
principles and practical methodologies for the utilization of Autocamtide 2, amide in research.

Core Principles

Autocamtide 2, amide is a linear peptide with the amino acid sequence Lys-Lys-Ala-Leu-Arg-
Arg-GIn-Glu-Thr-Val-Asp-Ala-Leu (KKALRRQETVDAL).[1][4] The threonine residue within this
sequence is the target for phosphorylation by CaMKII. The principle behind its use lies in the
enzymatic transfer of the gamma-phosphate from ATP to this threonine residue, catalyzed by
active CaMKII. The rate of this phosphorylation event is directly proportional to the activity of
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the CaMKIl enzyme. By measuring the amount of phosphorylated Autocamtide 2, amide or
the amount of ADP produced, researchers can precisely quantify CaMKII activity.

Quantitative Data

The following table summarizes the key physicochemical and kinetic parameters of
Autocamtide 2, amide.

Parameter Value Reference(s)

) ) Lys-Lys-Ala-Leu-Arg-Arg-GIn-
Amino Acid Sequence [1112]
Glu-Thr-Val-Asp-Ala-Leu

One-Letter Sequence KKALRRQETVDAL [1]
Molecular Weight 1527.79 g/mol [1]
CAS Registry Number 129198-88-5 [1]
Km for CaMKII 2 uM [3]

Not explicitly stated, but the
Vmax of autonomous CaMKiI|

Vmax for CaMKI| ) [5]
is decreased compared to

stimulated activity.

Signaling Pathway

CaMKIl is a crucial serine/threonine kinase that plays a pivotal role in numerous cellular
processes, including synaptic plasticity, learning, and memory.[6] Its activity is tightly regulated
by intracellular calcium levels. An increase in intracellular Ca2+ leads to the binding of Ca2+ to
calmodulin (CaM). The resulting Ca2+/CaM complex then binds to the regulatory domain of
CaMKIl, causing a conformational change that relieves autoinhibition and activates the kinase.
This activation allows CaMKII to phosphorylate various downstream substrates, including ion
channels, transcription factors, and other kinases, thereby modulating their activity.[6][7]
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Set up Kinase Reaction
(CaMKIl, Autocamtide 2, Buffer)

Gnitiate with [y-32P]ATP)
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Quantify Radioactivity
(Scintillation Counting)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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